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Compound of Interest

Compound Name: 1-Nitrocyclohexene

Cat. No.: B1209902 Get Quote

This technical guide provides an in-depth overview of 1-Nitrocyclohexene, a versatile

intermediate in organic synthesis.[1][2] Aimed at researchers, scientists, and professionals in

drug development, this document details the compound's identifiers, properties, and key

experimental protocols.

Core Identifiers and Chemical Properties
1-Nitrocyclohexene is an organic compound characterized by a nitro group attached to a

cyclohexene ring.[2] It is typically a colorless to pale yellow liquid with a distinct odor.[2] The

presence of both a double bond and an electron-withdrawing nitro group contributes to its

reactivity, making it a valuable building block in the synthesis of more complex molecules.[1][2]

Table 1: Chemical Identifiers of 1-Nitrocyclohexene
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Identifier Value

CAS Number 2562-37-0[1][2][3][4][5][6]

IUPAC Name 1-nitrocyclohexene[1][3][6]

Molecular Formula C6H9NO2[1][2][3][4]

Molecular Weight 127.14 g/mol [1][3][6]

InChI
InChI=1S/C6H9NO2/c8-7(9)6-4-2-1-3-5-

6/h4H,1-3,5H2[1][2][3][5][6]

InChI Key
DJBRXNRKYAWTBL-UHFFFAOYSA-N[1][2][3]

[5][6]

Canonical SMILES C1CCC(=CC1)--INVALID-LINK--[O-][1][3][6]

EC Number 219-883-0[4][6][7]

Synonyms
1-Nitro-1-cyclohexene, Cyclohexene, 1-nitro-, 1-

Nitrocyclohex-1-ene[2][3][4][5][6]

Table 2: Physical and Chemical Properties of 1-Nitrocyclohexene

Property Value

Appearance Colorless to pale yellow liquid[2]

Boiling Point 66-68 °C at 1.5 mmHg[4][7][8][9]

Density 1.127 g/mL at 25 °C[4][7][8][9]

Refractive Index n20/D 1.505[4][7][8][9]

Flash Point 79 °C (174.2 °F) - closed cup[4][7]

Storage Temperature 2-8°C[4][7][8]

Solubility
Soluble in organic solvents, limited solubility in

water[2]

Experimental Protocols
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The synthesis of 1-Nitrocyclohexene can be achieved through various methods, primarily

involving the nitration of cyclohexene.

General Synthesis via Nitration of Cyclohexene
A primary method for synthesizing 1-nitrocyclohexene is through the nitration of cyclohexene.

[1] This typically involves the use of strong nitrating agents, such as nitrogen dioxide, to

introduce a nitro group onto the cyclohexene ring via electrophilic substitution.[1]

A specific, highly effective method involves the sonication of a chloroform solution containing

cyclohexene, sodium nitrite (10 equivalents), cerium ammonium nitrate (2.0 equivalents), and

acetic acid (12 equivalents) in a sealed tube.[1]

General Synthesis of 1-Nitrocyclohexene

Cyclohexene

Nitration Reaction

Substrate

Nitrating Agent
(e.g., N2O4, NaNO2/CAN)

Reagent

Solvent
(e.g., Chloroform)

Medium

1-Nitrocyclohexene

Yields

Click to download full resolution via product page

General synthesis pathway for 1-Nitrocyclohexene.

Reaction with Ethyl Isocyanoacetate
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1-Nitrocyclohexene is a reactant in the synthesis of other organic compounds. The following

protocol describes its reaction with ethyl isocyanoacetate.

Materials:

1-Nitrocyclohexene (5.0441 g, 39.67 mmol)

Ethyl isocyanoacetate (4.3340 g, 37.16 mmol)

1,8-Diazabicyclo[5.4.0]-undec-7-ene (DBU) (6.2 mL, 41.5 mmol)

Tetrahydrofuran (THF) (45 mL)

2-Propanol (45 mL)

2N HCl

Ethyl acetate (EtOAc)

Water (H2O)

5% Sodium Bicarbonate (NaHCO3)

Sodium Sulfate (Na2SO4)

Procedure:

A solution of 1,8-Diazabicyclo[5.4.0]-undec-7-ene in 2-propanol is added over approximately

25 minutes to a stirring solution of 1-nitrocyclohexene and ethyl isocyanoacetate in THF.

[10]

The reaction mixture is stirred overnight at room temperature.[10]

Following the reaction, 2N HCl and EtOAc are added.[10]

The organic layer is separated and washed sequentially with H2O, 5% NaHCO3, and H2O.

[10]

The crude product is dried with Na2SO4, filtered, and concentrated.[10]
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Purification is performed by silica gel chromatography.[10]

Workflow: Reaction of 1-Nitrocyclohexene

Reaction Setup

Workup and Purification

Dissolve 1-Nitrocyclohexene
and Ethyl Isocyanoacetate in THF

Add DBU solution to
reactants over 25 min

Prepare DBU solution
in 2-Propanol

Stir overnight at
room temperature

Add 2N HCl and EtOAc

Reaction Complete

Separate organic layer

Wash with H2O, NaHCO3, H2O

Dry with Na2SO4, filter,
and concentrate

Purify by silica gel
chromatography
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Experimental workflow for the reaction of 1-Nitrocyclohexene.

Applications in Synthesis
1-Nitrocyclohexene serves as a key intermediate in various organic syntheses, including the

production of pharmaceuticals and agrochemicals.[1] Its reactivity in nucleophilic addition

reactions makes it valuable for constructing more complex organic molecules.[1] For instance,

it has been used in the preparation of substituted anilines through chemoselective

hydrogenation catalyzed by gold nanoparticles.[7][8] Furthermore, it participates in

cyclopentaannulation and [4 + 2] heterocyclization reactions.[4]

Safety and Handling
1-Nitrocyclohexene is classified as an irritant and causes serious eye irritation.[1] It should be

handled with appropriate personal protective equipment in a well-ventilated area. It is a

combustible liquid and should be stored away from heat sources.[7] For disposal, follow local

regulations for hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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